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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 5-Methylhexane-1,2-diol (CAS No: 73811-76-4). Due to a notable absence of
experimentally determined data in publicly accessible scientific literature and databases, this
document primarily presents computed (predicted) data for its core physical properties. To
address the practical needs of the intended audience, generalized experimental protocols for
determining key physical characteristics of diols are detailed. Furthermore, a standardized
workflow for such experimental determination is provided in a visual format. This guide serves
as a foundational resource for researchers and professionals working with or considering the
use of 5-Methylhexane-1,2-diol in their research and development endeavors.

Introduction

5-Methylhexane-1,2-diol is a vicinal diol, a class of organic compounds characterized by two
hydroxyl groups attached to adjacent carbon atoms.[1] Diols, in general, exhibit physical
properties such as higher boiling points and greater water solubility compared to alcohols with
similar molecular weights, owing to their enhanced capacity for hydrogen bonding.[2] These
properties make them valuable in a variety of applications, including as solvents, antifreeze
agents, and as precursors in the synthesis of polymers and other complex organic molecules.
[2][3] This document focuses specifically on the physical properties of the 5-methyl substituted
hexane-1,2-diol isomer.
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Computed Physical and Chemical Properties

Extensive searches of reputable chemical databases, including PubChem and the NIST
WebBook, did not yield experimentally verified data for the primary physical properties of 5-
Methylhexane-1,2-diol.[4][5] The data presented in the following table are computationally
derived and provide estimations for these properties. These values are useful for preliminary
assessments but should be confirmed by experimental measurement for applications requiring
high precision.

Property Value Source
Molecular Formula C7H1602 [4]
Molecular Weight 132.20 g/mol [4]
IUPAC Name 5-methylhexane-1,2-diol [4]
CAS Number 73811-76-4 [5]
XLogP3 1.1 [4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C)c;untg p 2 )
Rotatable Bond Count 4 [4]
Exact Mass 132.115029749 Da [4]
Monoisotopic Mass 132.115029749 Da [4]
Topological Polar Surface Area  40.5 A2 [4]
Heavy Atom Count 9 [4]
Complexity 61.9 [4]

General Experimental Protocols for Physical
Property Determination
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For researchers requiring precise, experimentally validated data for 5-Methylhexane-1,2-diol,
the following are generalized protocols for determining key physical properties. These methods
are standard for characterizating liquid and low-melting solid organic compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask. A heating mantle is used as the heat
source.

e Procedure:
o The diol sample is placed in the round-bottom flask with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the
vapor outlet to accurately measure the temperature of the vapor.

o The sample is heated gradually.

o The temperature is recorded when the liquid is boiling, and a stable temperature is
observed on the thermometer as the vapor condenses and is collected in the receiving
flask. This stable temperature is the boiling point at the recorded atmospheric pressure.

Determination of Melting Point

The melting point is the temperature at which a substance changes from a solid to a liquid
state.

o Apparatus: A melting point apparatus (e.g., a Thiele tube or a digital melting point device)
and capillary tubes.

e Procedure:

o A small amount of the solid diol is packed into a capillary tube.
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o The capillary tube is placed in the melting point apparatus.

o The sample is heated slowly (approximately 1-2 °C per minute) near the expected melting
point.

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting range.

Determination of Density

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance.
e Procedure:

o The empty pycnometer is weighed.

o The pycnometer is filled with the liquid diol, and any excess is removed to ensure the
volume is precise.

o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the diol (mass of filled pycnometer minus
mass of empty pycnometer) by the known volume of the pycnometer. The temperature at
which the measurement is made should be recorded.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.
e Apparatus: Vials or test tubes, a magnetic stirrer or vortex mixer, and an analytical balance.
e Procedure (for water solubility):

o A known volume of distilled water is placed in a vial.

o Small, weighed amounts of the diol are incrementally added to the water while stirring.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15307234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The mixture is observed for complete dissolution after each addition.
o The point at which no more diol dissolves (saturation) is noted.

o Solubility is expressed as the mass of solute per volume of solvent (e.g., g/100 mL) at a
specific temperature.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a compound like 5-Methylhexane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 5-
Methylhexane-1,2-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15307234#physical-properties-of-5-methylhexane-1-
2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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